5-[2-hydroxy-3-(1H-imidazol-1-yl)propyl]-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 5-(2-hydroxy-3-imidazol-1-ylpropyl)-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H17N5O2/c1-13-8-18(26)24-17-5-3-2-4-16(17)23(19(24)15(13)9-20)11-14(25)10-22-7-6-21-12-22/h2-8,12,14,25H,10-11H2,1H3
• InChI Key: KQMRYWLNFORQCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C3=CC=CC=C3N(C2=C1C#N)CC(CN4C=CN=C4)O
• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol

Description

The compound’s systematic name is quite a mouthful, but let’s dissect it. It belongs to the class of heterocyclic compounds known as imidazoles . Imidazole is a five-membered ring containing three carbon atoms, two nitrogen atoms, and two double bonds. It is amphoteric, displaying both acidic and basic properties. Imidazole serves as a core structure in various natural products, including histidine, purine, histamine, and DNA-based structures. Its derivatives exhibit diverse biological activities, such as antibacterial, antitumor, and antioxidant properties .

Synthesis Analysis

The synthetic routes for this compound involve intricate steps. Researchers have explored various methods, including condensation reactions, cyclizations, and functional group transformations. For a detailed understanding, consult the relevant literature on imidazole synthesis .